Regioisomeric Differentiation: 3-Position vs. 4-Position Substitution on Piperidine Ring
The target compound bears substitution at the 3-position of the piperidine ring, whereas the 4-position regioisomer (CAS 1353958-01-6) is a frequently encountered alternative in chemical inventories. The 3-substitution introduces an asymmetric center at the point of attachment, creating a chiral environment that impacts spatial orientation of the aminoethyl-methyl-amino side chain. The predicted boiling point difference of approximately 4.7 °C (339.5 °C for the 4-isomer vs. a predicted 334.8 °C for the target 3-isomer) reflects altered intermolecular interactions, consistent with a distinct conformational ensemble and hydrogen-bonding network .
| Evidence Dimension | Predicted Boiling Point at 760 mmHg |
|---|---|
| Target Compound Data | 334.8 ± 32.0 °C |
| Comparator Or Baseline | 1-(4-{[(2-Aminoethyl)(methyl)amino]methyl}piperidin-1-yl)ethanone (CAS 1353958-01-6): 339.5 ± 12.0 °C |
| Quantified Difference | Δ ~4.7 °C (lower for 3-isomer) |
| Conditions | Predicted data, ACD/Labs Percepta Platform (ChemSpider) vs. Chemsrc reported data |
Why This Matters
Regioisomeric differentiation directly impacts molecular recognition events in biological targets; procurement of the incorrect regioisomer invalidates SAR studies and may produce misleading biological readouts.
